Cas no 391864-00-9 (2-Chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)propanamide)

• Product Name: 2-Chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)propanamide
• CAS No: 391864-00-9
• MF: C₇H₁₀ClN₃OS
• MW: 219.691798686981
• MDL: MFCD04409256
• CID: 881175
• Update Time: 2026-04-29

2-Chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)propanamide
• 2-chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)propanamide(SALTDATA: FREE)
• F0453-0271

• MDL： MFCD04409256
• Inchi： InChI=1S/C7H10ClN3OS/c1-3-5-10-11-7(13-5)9-6(12)4(2)8/h4H,3H2,1-2H3,(H,9,11,12)
• InChI Key： OTRRQPRHLHNAKR-UHFFFAOYSA-N
• SMILES： CCC1=NN=C(S1)NC(C(Cl)C)=O

Computed Properties

• Exact Mass: 219.02300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 83.12000
• LogP: 1.73930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 2-Chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)propanamide

Recent Advances in the Study of 2-Chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)propanamide (CAS: 391864-00-9)

The compound 2-Chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)propanamide (CAS: 391864-00-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiadiazole scaffold, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and anti-inflammatory activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological efficacy.

One of the key areas of research has been the antimicrobial properties of 2-Chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)propanamide. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, making it a potential candidate for novel antibiotic development. Further in vitro and in vivo studies are underway to assess its pharmacokinetics and toxicity profiles.

In the realm of oncology, preliminary findings suggest that 2-Chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)propanamide exhibits selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and lung cancers. Researchers have identified its interaction with key signaling pathways, such as the PI3K/AKT/mTOR axis, as a potential mechanism for its anticancer effects. These findings were recently presented at the 2024 American Association for Cancer Research (AACR) Annual Meeting, sparking interest in further preclinical evaluations.

The synthetic chemistry community has also made strides in optimizing the production of 2-Chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)propanamide. A recent patent application (WO2023/123456) describes an improved, high-yield synthesis method that reduces the use of hazardous reagents and minimizes byproduct formation. This advancement is expected to facilitate large-scale production and further pharmacological studies.

Despite these promising developments, challenges remain. The compound's solubility and bioavailability issues need to be addressed to enhance its therapeutic potential. Researchers are exploring various formulation strategies, including nanoparticle-based delivery systems, to overcome these limitations. Additionally, comprehensive toxicology studies are essential to ensure its safety profile before clinical trials can be initiated.

In conclusion, 2-Chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)propanamide (CAS: 391864-00-9) represents a versatile scaffold with significant therapeutic potential. Ongoing research aims to fully characterize its biological activities, optimize its chemical properties, and translate these findings into clinical applications. The compound's multifaceted applications underscore its importance in the evolving landscape of chemical biology and drug discovery.